Cas no 338960-08-0 (2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE)

• Product Name: 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE
• CAS No: 338960-08-0
• MF: C₁₄H₁₁F₃N₂O₂S
• MW: 328.309552431107
• MDL: MFCD00792991
• CID: 5214400
• Update Time: 2025-08-05

2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE Chemical and Physical Properties

Names and Identifiers

• (2E)-2-({[4-(trifluoromethyl)phenyl]amino}methylidene)-hexahydropyrrolo[2,1-b][1,3]thiazole-3,5-dione
• 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE
• Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro-2-[[[4-(trifluoromethyl)phenyl]amino]methylene]-
• 2-{[4-(trifluoromethyl)anilino]methylene}dihydropyrrolo[2,1-b][1,3]thiazole-3,5(2H,6H)-dione
• MLS000706809
• SMR000334321
• (2E)-2-[[4-(trifluoromethyl)anilino]methylidene]-7,7a-dihydro-6H-pyrrolo[2,1-b][1,3]thiazole-3,5-dione
• 2-((4-(TRIFLUOROMETHYL)ANILINO)METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE
• BDBM63612
• cid_5821715
• HMS2629M15

• MDL： MFCD00792991
• Inchi： 1S/C14H11F3N2O2S/c15-14(16,17)8-1-3-9(4-2-8)18-7-10-13(21)19-11(20)5-6-12(19)22-10/h1-4,7,12,18H,5-6H2/b10-7+
• InChI Key： VRONHBPHCJBRMR-JXMROGBWSA-N
• SMILES： S1/C(=C/NC2C=CC(C(F)(F)F)=CC=2)/C(N2C(CCC12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 513
• XLogP3: 2.9
• Topological Polar Surface Area: 74.7

Additional information on 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE

Comprehensive Overview of 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE (CAS No. 338960-08-0)

The compound 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE, with CAS No. 338960-08-0, is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its complex structure, featuring a pyrrolo[2,1-b][1,3]thiazole core and a trifluoromethylanilino substituent, makes it a valuable scaffold for researchers exploring novel bioactive compounds and advanced materials. This article delves into the properties, applications, and recent advancements related to this unique chemical entity.

One of the most intriguing aspects of 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE is its potential role in drug discovery. The trifluoromethyl group, a common pharmacophore in modern pharmaceuticals, enhances the molecule's metabolic stability and lipophilicity, which are critical factors in optimizing drug-like properties. Researchers are particularly interested in its ability to modulate biological targets such as kinases and GPCRs, which are often implicated in cancer and inflammatory diseases. Recent studies have highlighted its utility as a building block for designing small-molecule inhibitors with improved selectivity and potency.

In addition to its pharmaceutical applications, CAS No. 338960-08-0 has found relevance in the development of organic electronic materials. The conjugated system within its structure allows for efficient charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of the trifluoromethyl group further enhances its electron-withdrawing properties, which can be tailored to achieve desired electronic characteristics. This dual functionality—bioactivity and material utility—positions the compound as a versatile tool for interdisciplinary research.

The synthesis of 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE involves multi-step organic transformations, often starting from commercially available pyrrolothiazole precursors. Key steps include condensation reactions and methylene insertion, which require precise control of reaction conditions to achieve high yields and purity. Advances in green chemistry have also prompted researchers to explore catalytic methods and solvent-free approaches to synthesize this compound more sustainably.

From an analytical perspective, characterizing CAS No. 338960-08-0 typically involves techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the structural integrity and purity of the compound, which are essential for its intended applications. The compound's stability under various conditions (e.g., temperature, pH) has also been a subject of investigation, particularly for formulation development in pharmaceuticals.

Given the growing interest in personalized medicine and targeted therapies, 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE is increasingly being studied in the context of biomarker discovery and drug repurposing. Its unique structural features may enable interactions with previously unexplored biological pathways, offering new avenues for treating complex diseases. Computational tools, such as molecular docking and QSAR modeling, are being employed to predict its binding affinities and optimize its derivatives.

In summary, 2-([4-(TRIFLUOROMETHYL)ANILINO]METHYLENE)DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE (CAS No. 338960-08-0) represents a compelling example of how intricate molecular design can yield compounds with diverse applications. Whether in the realm of drug development or advanced materials, its continued exploration promises to unlock new scientific and technological breakthroughs. Researchers and industry professionals alike are encouraged to monitor advancements related to this compound, as its full potential is yet to be realized.